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Compound of Interest

Compound Name: (2R)-2-phenylbutan-2-ol

Cat. No.: B15391634 Get Quote

Essential Safety and Handling Guide for (2R)-2-
phenylbutan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of (2R)-2-
phenylbutan-2-ol, including personal protective equipment (PPE) recommendations,

operational procedures, and disposal plans. Adherence to these guidelines is essential for

ensuring laboratory safety and minimizing risk.

Hazard Summary
(2R)-2-phenylbutan-2-ol is a combustible liquid that is harmful if swallowed and can cause

skin and eye irritation.[1] Appropriate precautions must be taken to avoid contact and ensure a

safe working environment.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-phenyl-2-

butanol.
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Property Value

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol [1][2]

Boiling Point 107-108 °C at 20 mmHg

Density 0.977 g/mL at 25 °C

Flash Point 91 °C (195.8 °F) - closed cup[3]

GHS Hazard Class Acute Toxicity, Oral (Category 4)[1]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure to (2R)-2-phenylbutan-
2-ol. The following PPE is recommended:

Eye and Face Protection: Chemical splash goggles or a face shield should be worn to

protect against splashes.[4][5]

Skin Protection:

Gloves: Chemical-resistant gloves are required. While PVC gloves have been mentioned

as suitable, it is advisable to consult chemical resistance charts for specific breakthrough

times.[4] Nitrile or butyl rubber gloves are also commonly recommended for handling

alcohols.[6][7] Always inspect gloves for any signs of degradation before use.

Lab Coat: A chemical-resistant lab coat or apron should be worn to protect street clothing

and skin from potential splashes.[6][8]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors.[5][6] If ventilation is inadequate, a

NIOSH-approved respirator may be necessary.

Operational Plan: Step-by-Step Handling
Procedures
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Preparation:

Before handling, ensure that all necessary PPE is readily available and in good condition.

Locate the nearest safety shower and eyewash station.

Prepare a designated work area within a certified chemical fume hood.

Handling:

Wear the appropriate PPE (goggles, gloves, lab coat) at all times.

Dispense the chemical carefully to avoid splashing.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Spill Response:

Minor Spills: In a well-ventilated area and while wearing appropriate PPE, absorb the spill

with an inert material (e.g., sand, vermiculite). Collect the absorbed material into a

suitable, labeled container for disposal.

Major Spills: Evacuate the area immediately and alert others. If safe to do so, remove

ignition sources. Contact your institution's environmental health and safety department for

assistance.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[2][6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[2][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[9]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[9]

Disposal Plan
All waste containing (2R)-2-phenylbutan-2-ol must be handled as hazardous waste.

Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,

in a clearly labeled, sealed, and compatible container.[6]

Disposal Regulations: All waste disposal must be conducted in strict accordance with local,

state, and federal regulations.[4][10] Contact your institution's hazardous waste management

group for specific disposal procedures. Do not dispose of this chemical down the drain.[4]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of (2R)-2-
phenylbutan-2-ol, from preparation to disposal.
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Caption: Workflow for safe handling of (2R)-2-phenylbutan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fr.cpachem.com [fr.cpachem.com]

2. Dealing With an Emergency - Chemistry [chem.ufl.edu]

3. assets.thermofisher.com [assets.thermofisher.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. hsa.ie [hsa.ie]

6. safety.fsu.edu [safety.fsu.edu]

7. safety.fsu.edu [safety.fsu.edu]

8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

10. aksci.com [aksci.com]

To cite this document: BenchChem. [Personal protective equipment for handling (2R)-2-
phenylbutan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15391634#personal-protective-equipment-for-
handling-2r-2-phenylbutan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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